Cas no 1417983-67-5 (Ethyl 2-(3-(difluoromethyl)-4,4,7,7-tetrafluoro-4,5,6,7-tetrahydro-1H-indazol-1-yl)acetate)

• Product Name: Ethyl 2-(3-(difluoromethyl)-4,4,7,7-tetrafluoro-4,5,6,7-tetrahydro-1H-indazol-1-yl)acetate
• CAS No: 1417983-67-5
• MF: C₁₂H₁₂F₆N₂O₂
• MW: 330.22630405426
• CID: 4699379
• Update Time: 2025-06-30

Ethyl 2-(3-(difluoromethyl)-4,4,7,7-tetrafluoro-4,5,6,7-tetrahydro-1H-indazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-(difluoromethyl)-4,4,7,7-tetrafluoro-4,5,6,7-tetrahydro-1H-indazol-1-yl)acetate

• Inchi： 1S/C12H12F6N2O2/c1-2-22-6(21)5-20-9-7(8(19-20)10(13)14)11(15,16)3-4-12(9,17)18/h10H,2-5H2,1H3
• InChI Key： SDGJYSYSCVDWEW-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C(C(F)F)=NN(CC(=O)OCC)C=21)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 434
• Topological Polar Surface Area: 44.1

Additional information on Ethyl 2-(3-(difluoromethyl)-4,4,7,7-tetrafluoro-4,5,6,7-tetrahydro-1H-indazol-1-yl)acetate

Ethyl 2-(3-(difluoromethyl)-4,4,7,7-tetrafluoro-4,5,6,7-tetrahydro-1H-indazol-1-yl)acetate (CAS No: 1417983-67-5)

Ethyl 2-(3-(difluoromethyl)-4,4,7,7-tetrafluoro-4,5,6,7-tetrahydro-1H-indazol-1-yl)acetate is a highly fluorinated organic compound with the CAS registry number 1417983-67-5. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds with a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. The presence of multiple fluorine atoms in its structure makes it unique and potentially valuable in various chemical and pharmaceutical applications.

The molecular structure of this compound includes a difluoromethyl group (-CHF₂) attached at the 3-position of the indazole ring. Additionally, the 4 and 7 positions of the ring are substituted with tetrafluoro groups (-CF₂), which contribute to the compound's stability and potential bioactivity. The ethyl acetate moiety at the 2-position further enhances its solubility and reactivity in organic solvents.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Ethyl 2-(3-(difluoromethyl)-4,4,7,7-tetrafluoro-4,5,6,7-tetrahydro-1H-indazol-1-yl)acetate has shown promise in preclinical models as a potential lead compound for anti-inflammatory and anticancer therapies. Its unique fluorination pattern allows for enhanced binding affinity to target proteins while maintaining chemical stability.

The synthesis of this compound involves a multi-step process that typically starts with the preparation of the indazole core followed by fluorination and acetylation steps. Recent advancements in fluorination techniques have made it possible to achieve high yields and selectivity in these reactions. Researchers have also explored alternative synthetic pathways using microwave-assisted synthesis and continuous flow reactors to optimize production efficiency.

In terms of applications, Ethyl 2-(3-(difluoromethyl)-4,4,7,7-tetrafluoro-4,5,6,7-tetrahydro-1H-indazol-1-yl)acetate has been investigated as a precursor for more complex molecules with potential therapeutic benefits. Its role as an intermediate in drug development has been supported by its ability to undergo further functionalization without compromising its structural integrity.

From an environmental standpoint, the compound's fluorinated nature raises questions about its persistence in ecosystems. However, preliminary toxicity studies indicate that it exhibits low acute toxicity in experimental animals when administered at doses relevant to therapeutic use. Ongoing research is focused on understanding its long-term effects and degradation pathways under various environmental conditions.

In conclusion,CAS No: 1417983-67-5 represents a significant advancement in the field of fluorinated heterocycles with promising applications in drug discovery and chemical synthesis. Its unique structure and favorable properties make it a valuable tool for researchers aiming to develop novel therapeutic agents with improved efficacy and safety profiles.